Cas no 62605-67-8 (Butanoic acid, 4-sulfo-)

• Product Name: Butanoic acid, 4-sulfo-
• CAS No: 62605-67-8
• Molecular Formula: C₄H₈O₅S
• Molecular Weight: 168.16832
• CID: 390608
• PubChem ID: 21206169

Butanoic acid, 4-sulfo- Properties

Names and Identifiers

• Butanoic acid, 4-sulfo-
• 4-sulfobutanoic acid
• SCHEMBL513001
• DTXSID50611387
• 62605-67-8

• InChIKey： ORQDJGSWJKNUKH-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8O5S/c5-4(6)2-1-3-10(7,8)9/h1-3H2,(H,5,6)(H,7,8,9)
• SMILES： C(CC(=O)O)CS(=O)(=O)O

Computed Properties

• Exact Mass: 168.00924453g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 168.00924453g/mol
• Heavy Atom Count: 10
• Complexity: 198
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids